Cas no 22246-16-8 (6-nitro-3,4-dihydro-1H-quinolin-2-one)
6-Nitro-3,4-dihydro-1H-quinolin-2-one is a heterocyclic organic compound featuring a quinoline core structure substituted with a nitro group at the 6-position and a carbonyl group at the 2-position. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis due to its versatile reactivity. The nitro group enhances electrophilic properties, facilitating further functionalization, while the lactam moiety provides stability and potential for ring modification. Its rigid bicyclic framework contributes to structural diversity in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's well-defined crystalline form ensures high purity, making it suitable for precise synthetic applications. Its balanced lipophilicity also aids in optimizing pharmacokinetic properties of derived molecules.
22246-16-8 structure
Product Name:6-nitro-3,4-dihydro-1H-quinolin-2-one
CAS No:22246-16-8
MF:C9H8N2O3
MW:192.1714220047
MDL:MFCD00559317
CID:250582
PubChem ID:5111749
Update Time:2025-07-02
6-nitro-3,4-dihydro-1H-quinolin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Nitro-3,4-dihydroquinolin-2(1H)-one
- 3,4-Dihydro-6-nitro-2(1H)-quinolinone
- 2(1H)-Quinolinone,3,4-dihydro-6-nitro-
- 6-nitro-3,4-dihydro-1H-quinolin-2-one
- 6-Nitro-3,4-dihydro-2(1H)-quinolinone
- 6-nitro-1,2,3,4-tetrahydroquinolin-2-one
- 6-nitro-1,3,4-trihydroquinolin-2-one
- 6-Nitro-3,4-dihydro-1H-chinolin-2-on
- 6-nitro-3,4-dihydroquinolin-2-(1H)-one
- F2189-0210
- 2(1H)-Quinolinone, 3,4-dihydro-6-nitro-
- 3,4-DIHYDRO-6-NITRO-1H-QUINOLIN-2-ONE
- Oprea1_266243
- NQMSVHWAVMTBHK-UHFFFAOYSA-N
- SBB066347
- J-518956
- AB06455
- 6-Nitro-3 pound not4-dihydroquinolin-2(1H)-one
- MFCD00559317
- BCP33909
- CS-B1126
- EN300-41704
- AS-18212
- DTXSID10408452
- Z424789320
- A816049
- AMY4819
- J-014607
- 22246-16-8
- FT-0657371
- SCHEMBL516986
- SY031496
- AKOS003388297
- AE-562/12222837
- ALBB-024250
-
- MDL: MFCD00559317
- Inchi: 1S/C9H8N2O3/c12-9-4-1-6-5-7(11(13)14)2-3-8(6)10-9/h2-3,5H,1,4H2,(H,10,12)
- InChI Key: NQMSVHWAVMTBHK-UHFFFAOYSA-N
- SMILES: O=C1CCC2C=C(C=CC=2N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 192.05300
- Monoisotopic Mass: 192.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 74.9
Experimental Properties
- Color/Form: No data available
- Density: 1.366
- Melting Point: 201-203°C
- Boiling Point: 420.3°C at 760 mmHg
- Flash Point: 208°C
- Refractive Index: 1.605
- PSA: 74.92000
- LogP: 2.14070
6-nitro-3,4-dihydro-1H-quinolin-2-one Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,Store in freezer, under -20°C
6-nitro-3,4-dihydro-1H-quinolin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 047970-250mg |
6-Nitro-3,4-dihydroquinolin-2(1H)-one |
22246-16-8 | 95+% | 250mg |
£10.00 | 2022-03-01 | |
| Fluorochem | 047970-10g |
6-Nitro-3,4-dihydroquinolin-2(1H)-one |
22246-16-8 | 95+% | 10g |
£75.00 | 2022-03-01 | |
| Chemenu | CM145755-25g |
6-Nitro-3,4-dihydroquinolin-2(1H)-one |
22246-16-8 | 95% | 25g |
$184 | 2021-08-05 | |
| Chemenu | CM145755-100g |
6-Nitro-3,4-dihydroquinolin-2(1H)-one |
22246-16-8 | 95% | 100g |
$449 | 2021-08-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD226638-250mg |
6-Nitro-3,4-dihydroquinolin-2(1H)-one |
22246-16-8 | 95% | 250mg |
¥59.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD226638-1g |
6-Nitro-3,4-dihydroquinolin-2(1H)-one |
22246-16-8 | 95% | 1g |
¥143.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD226638-5g |
6-Nitro-3,4-dihydroquinolin-2(1H)-one |
22246-16-8 | 95% | 5g |
¥447.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD226638-10g |
6-Nitro-3,4-dihydroquinolin-2(1H)-one |
22246-16-8 | 95% | 10g |
¥675.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD226638-25g |
6-Nitro-3,4-dihydroquinolin-2(1H)-one |
22246-16-8 | 95% | 25g |
¥1355.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD226638-100g |
6-Nitro-3,4-dihydroquinolin-2(1H)-one |
22246-16-8 | 95% | 100g |
¥3663.0 | 2022-03-01 |
6-nitro-3,4-dihydro-1H-quinolin-2-one Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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